2-Oxo-2-(o-tolylamino)ethyl 2-(4-ethoxyphenyl)acetate
Description
2-Oxo-2-(o-tolylamino)ethyl 2-(4-ethoxyphenyl)acetate is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as O-Tolylaminoethyl ethyl 4-ethoxyphenyl-2-oxo-2-ethyl acetate or simply as OTET. In
Scientific Research Applications
Medicinal Chemistry
This compound is structurally related to chromones, which are known for their pharmacological activities. The chromone core is a key pharmacophore in flavonoids and exhibits a wide range of applications, including anti-inflammatory, antibacterial, antioxidant, and anti-tumor actions . The presence of the o-tolylamino and ethoxyphenyl groups could potentially modify the biological activity, making it a candidate for drug development and medicinal chemistry research.
Pharmacology
In pharmacology, compounds like 2-Oxo-2-(o-tolylamino)ethyl 2-(4-ethoxyphenyl)acetate are often used as building blocks for the synthesis of more complex molecules. They can serve as intermediates in the creation of novel drugs that target specific receptors or enzymes within the body .
Biochemistry
Biochemically, the compound could be used to study enzyme-substrate interactions, especially in systems where similar structures are involved in metabolic pathways. Its unique structure allows for the investigation of binding affinities and the influence of substituents on biological activity .
Materials Science
In materials science, such organic compounds can be used in the design of organic semiconductors, which are essential for creating flexible electronic devices. The molecular structure could influence charge transport properties, making it a subject of interest for developing new materials .
Organic Chemistry
Organic chemists might explore the reactivity of this compound in various chemical reactions, such as nucleophilic substitutions or electrophilic additions. Its functional groups offer multiple sites for transformations, which can be utilized to synthesize a wide array of derivatives .
Analytical Chemistry
Analytical chemists could use this compound as a standard or reference material in chromatography or spectroscopy. Its distinct chemical shifts in NMR or unique retention times in chromatographic methods can help in the identification and quantification of similar compounds .
Crystallography
The compound’s ability to form crystals makes it suitable for X-ray crystallography studies. Determining its crystal structure can provide insights into molecular conformations and intermolecular interactions, which are valuable for understanding solid-state properties .
Environmental Chemistry
Lastly, the environmental impact and degradation pathways of such compounds can be studied to assess their persistence and toxicity in ecosystems. This is crucial for evaluating the safety and environmental risks associated with the use of new chemical entities .
properties
IUPAC Name |
[2-(2-methylanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-3-23-16-10-8-15(9-11-16)12-19(22)24-13-18(21)20-17-7-5-4-6-14(17)2/h4-11H,3,12-13H2,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLOQYUVLJWORO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC=CC=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2-(o-tolylamino)ethyl 2-(4-ethoxyphenyl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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